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Compound of Interest

Compound Name: (Phenylsulfonyl)acetonitrile

Cat. No.: B1630616 Get Quote

(Phenylsulfonyl)acetonitrile, a versatile reagent in organic synthesis, necessitates meticulous

handling and disposal to ensure laboratory safety and environmental protection. This guide

provides essential, step-by-step procedures for the proper disposal of

(Phenylsulfonyl)acetonitrile, tailored for researchers, scientists, and drug development

professionals.

Physicochemical Properties
A clear understanding of the compound's properties is foundational to its safe management.

Property Value Source

Molecular Formula C₈H₇NO₂S [1][2][3]

Molecular Weight 181.21 g/mol [1][4]

Appearance Solid [1]

Melting Point 112-114 °C [1][2]

CAS Number 7605-28-9 [1]

Hazard Identification and Safety Precautions
(Phenylsulfonyl)acetonitrile is classified as an acute toxic substance and an irritant.[4] It is

toxic if swallowed, in contact with skin, or if inhaled.[1][4] Therefore, strict adherence to safety
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protocols is paramount.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[5]

Respiratory Protection: A dust mask (type N95 or equivalent) should be used, especially

when handling the solid form.[1]

Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.

[5]

Engineering Controls:

All handling of (Phenylsulfonyl)acetonitrile should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3][5]

Step-by-Step Disposal Procedure
The disposal of (Phenylsulfonyl)acetonitrile must comply with all applicable national and

local regulations. Improper disposal poses a significant environmental and health risk.

1. Waste Collection and Storage:

Original Containers: Whenever possible, leave the chemical in its original container.

Waste Labeling: If transferred to a waste container, it must be clearly labeled with

"Hazardous Waste" and the chemical name, "(Phenylsulfonyl)acetonitrile".

Segregation: Do not mix (Phenylsulfonyl)acetonitrile waste with other waste streams.

Container Integrity: Ensure the waste container is tightly sealed and stored in a cool, dry, and

well-ventilated area.[3][5] The storage area should be secure and locked.[3][5]

2. Accidental Spill Management:
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Evacuate: In case of a spill, evacuate non-essential personnel from the area.[5]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.[5] Do not allow the

chemical to enter drains.[5]

Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust formation, and place it

into a suitable, closed container for disposal.[5]

For large spills, utilize absorbent materials, then collect and place in a designated

hazardous waste container.

Decontamination: Clean the affected area thoroughly. Wash with copious amounts of water,

followed by soap and water.

3. Professional Disposal:

Engage a Licensed Service: The ultimate disposal of (Phenylsulfonyl)acetonitrile waste

must be handled by a licensed professional hazardous waste disposal service. These

companies are equipped to manage the transport and disposal in accordance with regulatory

standards.

Documentation: Maintain all necessary documentation related to the waste disposal for

regulatory compliance.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of

(Phenylsulfonyl)acetonitrile.
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Disposal Workflow for (Phenylsulfonyl)acetonitrile
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Caption: Workflow for the safe disposal of (Phenylsulfonyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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